Cas no 89473-82-5 (N-(4-Methylphenyl)-2-piperazin-1-ylacetamide)

• Product Name: N-(4-Methylphenyl)-2-piperazin-1-ylacetamide
• CAS No: 89473-82-5
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 599381
• PubChem ID: 2517639
• Update Time: 2025-04-19

N-(4-Methylphenyl)-2-piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide, N-(4-methylphenyl)-
• N-(4-METHYLPHENYL)-2-PIPERAZIN-1-YLACETAMIDE
• EN300-12264
• Z85918819
• 2-(Piperazin-1-yl)-N-(p-tolyl)acetamide
• 89473-82-5
• AKOS000199317
• CS-0281372
• SCHEMBL7278718
• DTXSID90368868
• MFCD06386688
• N-(4-methylphenyl)-2-(piperazin-1-yl)acetamide
• N-(4-Methylphenyl)-2-piperazin-1-ylacetamide

• MDL： MFCD06386688
• Inchi： 1S/C13H19N3O/c1-11-2-4-12(5-3-11)15-13(17)10-16-8-6-14-7-9-16/h2-5,14H,6-10H2,1H3,(H,15,17)
• InChI Key： MDAZMMIENIDQQN-UHFFFAOYSA-N
• SMILES： O=C(CN1CCNCC1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 67-69 °C
• Boiling Point: 432.3±35.0 °C at 760 mmHg
• Flash Point: 215.2±25.9 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

N-(4-Methylphenyl)-2-piperazin-1-ylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)